Cas no 2803857-08-9 (1-(1,4-dimethyl-1H-1,2,3-triazol-5-yl)methanamine dihydrochloride)

• Product Name: 1-(1,4-dimethyl-1H-1,2,3-triazol-5-yl)methanamine dihydrochloride
• CAS No: 2803857-08-9
• MF: C₅H₁₂Cl₂N₄
• MW: 199.0815782547
• CID: 5843772
• PubChem ID: 165670313
• Update Time: 2025-05-23

1-(1,4-dimethyl-1H-1,2,3-triazol-5-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37443555
• 1-(1,4-dimethyl-1H-1,2,3-triazol-5-yl)methanamine dihydrochloride
• 2803857-08-9

• Inchi： 1S/C5H10N4.2ClH/c1-4-5(3-6)9(2)8-7-4;;/h3,6H2,1-2H3;2*1H
• InChI Key： TZNRNNNUEDDWMO-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)C(CN)=C(C)N=N1

Computed Properties

• Exact Mass: 198.0439018g/mol
• Monoisotopic Mass: 198.0439018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 95
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(1,4-dimethyl-1H-1,2,3-triazol-5-yl)methanamine dihydrochloride

Research Brief on 1-(1,4-dimethyl-1H-1,2,3-triazol-5-yl)methanamine Dihydrochloride (CAS: 2803857-08-9)

1-(1,4-dimethyl-1H-1,2,3-triazol-5-yl)methanamine dihydrochloride (CAS: 2803857-08-9) is a novel small molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique triazole core structure, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

The synthesis of 1-(1,4-dimethyl-1H-1,2,3-triazol-5-yl)methanamine dihydrochloride involves a multi-step process, starting with the formation of the triazole ring through a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. The subsequent steps include methylation and functional group transformations to yield the final dihydrochloride salt. The compound's high purity and stability make it suitable for further biological evaluation. Recent advancements in synthetic methodologies have improved the yield and scalability of this compound, facilitating its use in preclinical studies.

In vitro studies have demonstrated that 1-(1,4-dimethyl-1H-1,2,3-triazol-5-yl)methanamine dihydrochloride exhibits significant activity against specific biological targets, including kinases and G-protein-coupled receptors (GPCRs). Its mechanism of action involves the disruption of key signaling pathways, leading to the inhibition of cell proliferation and induction of apoptosis in cancer cell lines. Additionally, the compound has shown moderate selectivity, reducing the likelihood of off-target effects. These findings suggest its potential as a therapeutic agent for oncology and other diseases characterized by aberrant signaling pathways.

Recent pharmacokinetic studies have provided insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The dihydrochloride salt form enhances its solubility and bioavailability, making it a viable candidate for oral administration. However, challenges such as metabolic stability and potential drug-drug interactions require further optimization. Researchers are currently exploring structural modifications to improve its pharmacokinetic profile while retaining its biological activity.

In conclusion, 1-(1,4-dimethyl-1H-1,2,3-triazol-5-yl)methanamine dihydrochloride represents a promising scaffold for drug discovery. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future research should focus on optimizing its pharmacological properties and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.